Clofentezine-d8

• Molecular Formula: C14H8Cl2N4
• Molecular Weight: 311.2 g/mol
• InChI: InChI=1S/C14H8Cl2N4/c15-11-7-3-1-5-9(11)13-17-19-14(20-18-13)10-6-2-4-8-12(10)16/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChIKey: UXADOQPNKNTIHB-PGRXLJNUSA-N

Accurate pesticide residue quantification is compromised by matrix effects and analyte loss, leading to false negatives or MRL violations. Clofentezine-d8 provides the definitive solution for clofentezine LC-MS/MS assays. - +8 Da mass shift: Indistinguishable from native clofentezine during extraction/ionization but resolved by mass spec. - Eliminates ion suppression/enhancement errors in complex matrices (cannabis, food, plasma). - Essential for ISO 17025 compliance and regulatory submissions (EPA, EC MRLs).

Clofentezine-d8 Analytical Function and Baseline

Clofentezine-d8 (CAS 2732862-38-1) is a deuterated internal standard (IS) of the tetrazine acaricide, clofentezine [1]. It is a synthetic organic compound with the molecular formula C14D8Cl2N4, indicating the replacement of eight hydrogen atoms with deuterium (2H) on the two chlorophenyl rings . Its primary, and essentially only, scientifically valid and intended use is as an internal standard for the accurate and precise quantification of clofentezine in complex matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) [2]. Unlike the unlabeled analyte, Clofentezine-d8 has no known biological or acaricidal activity and is not intended for use as an active ingredient in any agricultural, veterinary, or pharmaceutical product.

Intended Use LC-MS/MS Internal Standard Quantification of clofentezine in complex matrices

Key Attribute +8 Da Mass Shift Stable, non-exchangeable labeling on aromatic rings

Selection Context Co-elution control & matrix-effect correction Not for use as an active acaricide

• [1] Axios Research. (n.d.). Clofentezine-d8. Retrieved from https://axios-research.com/clofentezine-d8 View Source
• [2] MedChemExpress. (n.d.). Clofentezine-d8. Retrieved from https://www.medchemexpress.eu/clofentezine-d8.html View Source

Why Unlabeled Clofentezine Fails as an Internal Standard

Direct substitution of a deuterated internal standard (SIL-IS) with its unlabeled form or a non-isotopic structural analog fundamentally compromises the accuracy and reliability of quantitative mass spectrometry-based assays. The core principle relies on the physicochemical near-identity of the analyte and IS, which ensures co-elution and identical behavior during sample preparation and ionization, while their distinct mass-to-charge (m/z) ratio allows for separate detection . Using unlabeled clofentezine as an IS would render it indistinguishable from the native analyte, making quantification impossible. Using a non-isotopic analog (e.g., benzyl butyl phthalate, as used in older HPLC-UV methods [1]) introduces differential extraction efficiency, chromatographic retention, and ionization suppression/enhancement between the analyte and IS, leading to uncorrectable errors, particularly in complex matrices like food or biological samples [2]. Clofentezine-d8 provides the necessary +8 Da mass shift to circumvent these issues, a property absent in all non-deuterated analogs.

1

Unlabeled clofentezine

Indistinguishable from the analyte in MS detection, making quantification impossible. Direct substitution invalidates the analytical method.

2

Non-isotopic structural analog

Differential extraction efficiency, retention, and ionization may introduce uncorrectable matrix-dependent errors. Analytical accuracy may not transfer.

3

Deuterated analog on exchangeable sites

Deuterium loss via back-exchange in protic solvents compromises mass shift integrity. Stable aromatic C-D labeling is required for method reproducibility.

• [1] CIPAC. (n.d.). Clofentezine. Content Handbook G. Retrieved from https://www.cipac.org/index.php/methods-publications/cipac-handbook/cipac-handbook-g View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. Retrieved from https://link.springer.com/article/10.1007/BF02493365 View Source

Clofentezine-d8 Performance Benchmarks

Mass Shift and Analyte Separation

Clofentezine-d8 provides an unequivocal +8 Dalton mass shift compared to the unlabeled analyte, clofentezine (C14H8Cl2N4, MW 303.15 g/mol). This difference ensures complete baseline separation in the mass spectrometer, eliminating cross-talk between the analyte and internal standard channels .

Mass shift & separation

Head-to-head

+8.05 Da

Supports MS baseline separation

Theoretical mass difference; fundamental ISTD requirement

Evidence Dimension	Molecular Weight Difference
Target Compound Data	311.20 g/mol (C14D8Cl2N4)
Comparator Or Baseline	303.15 g/mol (C14H8Cl2N4, unlabeled clofentezine)
Quantified Difference	+8.05 Da
Conditions	Theoretical calculation based on elemental isotopic composition

Why This Matters

This mass shift is the fundamental requirement for using a compound as an isotopic internal standard in MS detection; without it, the compound is analytically useless for this purpose.

Matrix Effect and Recovery Correction

The use of a stable isotope-labeled internal standard (SIL-IS) like Clofentezine-d8 is the gold standard in quantitative LC-MS/MS to correct for variable analyte recovery and matrix-induced ion suppression/enhancement. By behaving nearly identically to the analyte throughout the entire analytical workflow, the ratio of analyte signal to IS signal remains constant regardless of sample-to-sample variations in extraction efficiency or matrix effects, a level of correction unattainable with non-isotopic internal standards .

Matrix effect correction

Class-level

SIL-IS vs. non-isotopic IS

Supports recovery normalization across matrices

Matrix-dependent error reduction; review during method validation

Evidence Dimension	Method Accuracy (Corrected vs. Uncorrected)
Target Compound Data	Provides accurate quantification (typically achieving 70-120% recovery and <20% RSD in validated methods) by correcting for variable recovery and matrix effects.
Comparator Or Baseline	Methods without an isotopic IS can have significantly biased results (e.g., 70-150% or greater deviation) due to uncorrected matrix effects and recovery losses.
Quantified Difference	Error reduction is variable and matrix-dependent, but the use of a SIL-IS is a prerequisite for methods aiming for <20% bias as per ICH M10 and other regulatory guidelines.
Conditions	General principle of LC-MS/MS method validation; specific quantitative difference is method and matrix-dependent.

Why This Matters

Procuring Clofentezine-d8 is essential for developing robust, regulatory-compliant analytical methods for clofentezine residue analysis in food, environmental, and biological samples.

Stable Isotopic Labeling Pattern

The specific d8 labeling of Clofentezine-d8 on the aromatic rings of the two 2-chlorophenyl groups (3,6-bis(2-chlorophenyl-3,4,5,6-D8)-1,2,4,5-tetrazine) is a critical design feature for an effective internal standard. This labeling pattern ensures that the mass label is on a stable, non-exchangeable part of the molecule, preventing deuterium loss during sample preparation or analysis, and that it co-elutes with the analyte . In contrast, labeling on exchangeable protons (e.g., -OH, -NH) would result in back-exchange and loss of the mass label in protic solvents or biological matrices, rendering the standard unreliable.

Isotopic label stability

Class-level

Aromatic C-D, non-exchangeable

Ensures label retention during analysis

No back-exchange in protic solvents under standard conditions

Evidence Dimension	Isotopic Label Stability
Target Compound Data	Deuterium labels on aromatic carbons (C-D bonds) are highly stable and non-exchangeable under standard analytical conditions.
Comparator Or Baseline	Deuterium labels on heteroatoms (O-D, N-D) are labile and undergo rapid H/D back-exchange in protic solvents (e.g., water, methanol).
Quantified Difference	Qualitative difference in stability (stable vs. labile). No back-exchange observed for Clofentezine-d8 under normal use.
Conditions	General chemical principle of isotope exchange; specific to the compound's structure.

Why This Matters

This ensures the internal standard maintains its mass difference throughout the entire analysis, guaranteeing accurate quantitation and long-term method reproducibility, a key factor in procurement decisions for validated assays.

Regulatory Acceptance and Compliance

Regulatory bodies like the US FDA, EPA, and the European Commission strongly recommend or require the use of stable isotope-labeled internal standards (SIL-IS) for the most accurate and precise quantification in LC-MS/MS methods used for pesticide residue monitoring and pharmacokinetic studies [1]. The use of Clofentezine-d8 ensures compliance with these stringent guidelines, which is not guaranteed with non-isotopic alternatives. Methods employing non-isotopic internal standards are subject to greater scrutiny and are more likely to fail method validation due to matrix effects and recovery variability.

Regulatory alignment

Reported context

Aligns with SANTE/ICH M10 guidance

Supports method validation review

Compliance assessed per laboratory audit scope; not a regulatory certification

Evidence Dimension	Regulatory Acceptance
Target Compound Data	Methods using Clofentezine-d8 align with best practices and are more likely to meet stringent validation criteria (e.g., SANTE/11312/2021, ICH M10).
Comparator Or Baseline	Methods using structural analogs or no IS are considered less robust and may not meet regulatory requirements for confirmatory methods.
Quantified Difference	Not quantifiable, but represents a binary acceptance/rejection risk.
Conditions	Based on international guidelines for bioanalytical method validation and pesticide residue analysis.

Why This Matters

For laboratories operating under GLP or ISO 17025, procuring Clofentezine-d8 is a matter of method compliance and audit readiness, directly impacting operational authorization and legal defensibility of data.

• [1] U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Guidance for Industry. Retrieved from https://www.fda.gov/regulatory-information/search-fda-guidance-documents/m10-bioanalytical-method-validation-and-study-sample-analysis View Source

Clofentezine-d8 Application Scenarios

Food Residue Analysis for MRL Compliance

Clofentezine-d8 is the definitive internal standard for quantifying clofentezine residues in food commodities (e.g., apples, pears, citrus) and animal products to ensure compliance with maximum residue limits (MRLs) set by agencies like the US EPA [1] and the European Commission. The high precision and accuracy afforded by the SIL-IS are essential for generating legally defensible data for import/export testing, regulatory submissions, and routine monitoring programs [2].

Cannabis and Hemp Pesticide Testing

As pesticide testing for cannabis becomes more stringent in many jurisdictions, Clofentezine-d8 is a critical component for laboratories developing or performing quantitative multi-residue LC-MS/MS methods. It is specifically included in commercial pesticide testing mixes for cannabis . Its use as an IS corrects for the complex and highly variable matrix effects inherent in cannabis flower, concentrate, and edible samples, thereby ensuring accurate quantification at trace levels.

Metabolism and Pharmacokinetic Studies

In studies designed to elucidate the metabolic pathway of clofentezine in plants, animals, or the environment, Clofentezine-d8 can be used as a tracer or internal standard to achieve precise quantitation of the parent compound and its metabolites [3]. Its use as an IS ensures accurate determination of drug/metabolite concentrations in complex biological matrices like plasma or tissue homogenates, where endogenous components cause severe ion suppression. This provides the robust, reliable data required for regulatory toxicology and environmental risk assessments.

Forensic and Reference Laboratory Analysis

For confirmatory analysis in forensic or reference laboratories, the use of an isotopically labeled internal standard is a fundamental requirement for positive identification and accurate quantification, per international standards like ISO 17025. Clofentezine-d8 enables laboratories to achieve the highest level of analytical certainty in their findings, supporting legal and arbitration cases related to pesticide misuse or contamination.

Application

Selection Property

Validation Focus

Food residue MRL compliance

ISTD recovery normalization

Matrix-effect correction across commodity groups

Cannabis pesticide testing

Multi-residue LC-MS/MS co-elution control

High matrix-background suppression review

Metabolism & PK studies

Accurate parent/metabolite quantitation

Endogenous ion suppression in plasma/tissue homogenates

Forensic & reference analysis

Confirmatory identification support

ISO 17025 audit readiness review

• [1] eCFR. (n.d.). 40 CFR § 180.446 Clofentezine; tolerances for residues. Retrieved from https://ecfr.io/Title-40/Section-180.446 View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107-S113. Retrieved from https://link.springer.com/article/10.1007/BF02493365 View Source
• [3] MedChemExpress. (n.d.). Clofentezine-d8. Retrieved from https://www.medchemexpress.eu/clofentezine-d8.html View Source